m-Tolylamino-acetic acid methyl ester

• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: methyl 2-(3-methylanilino)acetate
• InChI: InChI=1S/C10H13NO2/c1-8-4-3-5-9(6-8)11-7-10(12)13-2/h3-6,11H,7H2,1-2H3
• InChI Key: NMTMIHYTJGZXLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NCC(=O)OC

Description

M-Tolylamino-acetic acid methyl ester is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A mixture of m-toluidine (55.0 g), methyl chloroacetate (85.0 g) and sodium bicarbonate (86.2 g) in acetonitrile (400 ml) was heated at reflux for 2 days under nitrogen. Ethyl acetate (250 ml) was added and the mixture was washed with water (2×250 ml), dried and evaporated to give an oil (120 g), a sample of which (1.4 g) was purified by FCC eluting with System A (3:7) to give the title compound (0.8 g) as a solid, m.p. 40°.

Synthesis routes and methods II

Procedure details